gp100(457-466)
Description
Melanocyte protein PMEL; gp100; pmel 17
Scientific Research Applications
Immunological Applications and Diagnostics gp100(457-466) plays a significant role in the immunological diagnosis and treatment of melanoma. Antibodies against gp100 serve as immunocytochemical tools for melanoma diagnosis, identifying different variants of melanoma including melanotic, amelanotic, and desmoplastic types (Slominski, 2009). Furthermore, gp100 is a target for cytotoxic T-lymphocyte-associated antigen 4 (CTLA-4) in the treatment of metastatic melanoma, showing improved overall survival when used in conjunction with ipilimumab (Hodi et al., 2010).
Tumor Immunotherapy DNA vaccines coding for gp100 have shown the ability to generate antitumor immunity. Immunization with xenogeneic DNA coding for gp100 results in tumor protection and can lead to autoimmune depigmentation. This indicates that xenogeneic DNA vaccines can promote cancer immunity without CD4(+) T-cell help, offering potential for rational vaccine design (Hawkins et al., 2000).
Epitope Mapping and Immune Response Identification of helper T-cell epitopes in gp100 has important implications for immunotherapy against malignant melanoma. These epitopes encompass or lie proximal to cytotoxic T-cell epitopes, enhancing the effectiveness of peptide vaccines that target both CTLs and T helper epitopes (Kobayashi et al., 2001). Additionally, HMB45 staining of Pmel17/gp100 helps in distinguishing between benign and malignant melanocytic lesions, offering diagnostic value (Rothberg et al., 2008).
properties
sequence |
LLDGTATLRL |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Melanocyte protein PMEL (457-466); gp100(457-466) |
Origin of Product |
United States |
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